Cas no 14132-86-6 (4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol)
14132-86-6 structure
Product Name:4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
CAS No:14132-86-6
MF:C9H9N3OS
MW:207.252259969711
CID:206700
PubChem ID:2433215
Update Time:2025-04-19
4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(4-methoxyphenyl)-
- 4-(4-METHOXY-PHENYL)-4H-[1,2,4]TRIAZOLE-3-THIOL
- 3-Mercapto-4-(p-methoxy-phenyl)-1,2,4-triazol
- 4-(4-methoxy-phenyl)-2,4-dihydro-[1,2,4]triazole-3-thione
- 4-(4-methoxyphenyl)4H-1,2,4-triazole-3-thiol
- AC1M6ZVT
- AC1Q4BX1
- EN300-06241
- KB-238407
- SCHEMBL11382140
- AKOS000117212
- Z56921431
- DTXSID30368645
- 4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
- 14132-86-6
- AB00761753-01
- 4-(4-methoxyphenyl)-1H-1,2,4-triazole-5-thione
- AB00761753-02
-
- Inchi: 1S/C9H9N3OS/c1-13-8-4-2-7(3-5-8)12-6-10-11-9(12)14/h2-6H,1H3,(H,11,14)
- InChI Key: AORBDCJKXDLPCC-UHFFFAOYSA-N
- SMILES: S=C1NN=CN1C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 207.04677
- Monoisotopic Mass: 207.04663309g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 69Ų
Experimental Properties
- PSA: 39.94
4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM503013-1g |
4-(4-Methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
14132-86-6 | 97% | 1g |
$209 | 2022-09-29 | |
| TRC | M227908-50mg |
4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
14132-86-6 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M227908-100mg |
4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
14132-86-6 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M227908-500mg |
4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
14132-86-6 | 500mg |
$ 295.00 | 2022-06-04 | ||
| Enamine | EN300-06241-0.05g |
4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
14132-86-6 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-06241-0.1g |
4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
14132-86-6 | 95% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-06241-0.25g |
4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
14132-86-6 | 95% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-06241-0.5g |
4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
14132-86-6 | 95% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-06241-1.0g |
4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
14132-86-6 | 95% | 1g |
$256.0 | 2023-06-10 | |
| Enamine | EN300-06241-2.5g |
4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
14132-86-6 | 95% | 2.5g |
$503.0 | 2023-10-28 |
4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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